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Abstract
This document provides a comprehensive guide for the preparation of a stock solution of NO-

711, a potent and selective GABA transporter 1 (GAT-1) inhibitor, using dimethyl sulfoxide

(DMSO) as the solvent.[1] Detailed protocols, safety precautions, and quantitative data are

presented to ensure accurate and safe handling of these chemical compounds in a laboratory

setting. The included workflow diagram offers a visual guide to the preparation process.

Introduction
NO-711 is a crucial pharmacological tool for neuroscience research, specifically for studying

the GABAergic system. It functions as a selective inhibitor of the GABA transporter GAT-1,

thereby increasing the extracellular concentration of GABA and modulating neuronal activity.

Due to its hydrophobic nature, NO-711 is often dissolved in organic solvents like DMSO to

create concentrated stock solutions for experimental use. This application note outlines the

standardized procedure for preparing a stable and accurate NO-711 stock solution.

Quantitative Data Summary
For ease of reference, the key quantitative data for NO-711 hydrochloride and DMSO are

summarized in the table below.
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Property NO-711 Hydrochloride
Dimethyl Sulfoxide
(DMSO)

Synonyms NNC-711 hydrochloride
Methylsulfinylmethane, Methyl

sulfoxide

CAS Number 145645-62-1[1][2] 67-68-5

Molecular Formula C₂₁H₂₂N₂O₃ · HCl[1] (CH₃)₂SO

Molecular Weight 386.87 g/mol [1] 78.13 g/mol

Appearance White to off-white powder Colorless liquid

Solubility in Water 10 mg/mL at 60 °C[1] Miscible

Purity ≥98% (HPLC) ≥99.0%

Storage

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 6 months; -20°C for 1

month.[1]

Room temperature in a dry,

well-ventilated area.

Experimental Protocol: Preparation of a 10 mM NO-
711 Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of NO-711 in DMSO. This

concentration is a common starting point for further dilutions in experimental assays.

Materials:

NO-711 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibration: Allow the vial of NO-711 hydrochloride powder and the bottle of DMSO to

reach room temperature before opening to prevent condensation.

Weighing: Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh out the desired amount of NO-711 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 3.869 mg of NO-711

hydrochloride (Molecular Weight = 386.87 g/mol ).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

vial containing the NO-711 powder. To prepare 1 mL of a 10 mM solution, add 1 mL of

DMSO.

Dissolution: Close the vial tightly and vortex the solution until the NO-711 powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to

aid dissolution if necessary. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term stability.[1]

Safety Precautions
Always handle NO-711 and DMSO in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin.[3] Avoid direct contact with skin and clothing. In case of contact, wash the affected area

immediately with plenty of water.
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Refer to the Safety Data Sheet (SDS) for both NO-711 and DMSO for detailed safety

information.

Visualizations
Experimental Workflow for NO-711 Stock Solution Preparation
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A flowchart illustrating the key steps for preparing the NO-711 stock solution.

Signaling Pathway Inhibition by NO-711

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b169952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Terminal

Synaptic CleftPostsynaptic Terminal

GABA Vesicle

GABA

Release

GAT-1 Transporter

Reuptake

GABA Receptor

Binding

Recycling NO-711

Inhibition

Click to download full resolution via product page

A diagram showing how NO-711 inhibits the GAT-1 transporter, increasing synaptic GABA

levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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